Tetrahexylammonium benzoate
Tetrahexylammonium benzoate
Brand Name:
Vulcanchem
CAS No.:
16436-29-6
VCID:
VC21016900
InChI:
InChI=1S/C24H52N.C7H6O2/c1-5-9-13-17-21-25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-12-8-4;8-7(9)6-4-2-1-3-5-6/h5-24H2,1-4H3;1-5H,(H,8,9)/q+1;/p-1
SMILES:
CCCCCC[N+](CCCCCC)(CCCCCC)CCCCCC.C1=CC=C(C=C1)C(=O)[O-]
Molecular Formula:
C31H57NO2
Molecular Weight:
475.8 g/mol
Tetrahexylammonium benzoate
CAS No.: 16436-29-6
Cat. No.: VC21016900
Molecular Formula: C31H57NO2
Molecular Weight: 475.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16436-29-6 |
|---|---|
| Molecular Formula | C31H57NO2 |
| Molecular Weight | 475.8 g/mol |
| IUPAC Name | tetrahexylazanium;benzoate |
| Standard InChI | InChI=1S/C24H52N.C7H6O2/c1-5-9-13-17-21-25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-12-8-4;8-7(9)6-4-2-1-3-5-6/h5-24H2,1-4H3;1-5H,(H,8,9)/q+1;/p-1 |
| Standard InChI Key | PSEQWFPWQRZBOO-UHFFFAOYSA-M |
| SMILES | CCCCCC[N+](CCCCCC)(CCCCCC)CCCCCC.C1=CC=C(C=C1)C(=O)[O-] |
| Canonical SMILES | CCCCCC[N+](CCCCCC)(CCCCCC)CCCCCC.C1=CC=C(C=C1)C(=O)[O-] |
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